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Introduction:

The ABTS [2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)] radical scavenging assay is a

widely used method to determine the total antioxidant capacity of various substances.[1] The

assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation

(ABTS•+), a blue-green chromophore with a characteristic absorption at 734 nm.[2][3] The

reduction of the ABTS•+ radical by an antioxidant to its colorless neutral form is proportional to

the antioxidant's concentration and activity.[2] This application note provides a detailed

standard operating procedure for conducting the ABTS radical scavenging assay using

ammonium persulfate as the oxidizing agent.

Principle of the Assay:

The principle of the ABTS assay involves the generation of the ABTS radical cation (ABTS•+)

through the reaction of ABTS with a strong oxidizing agent, such as potassium persulfate or

ammonium persulfate.[4][5] This reaction produces a stable blue-green radical solution.[2][6]

When an antioxidant is added to this solution, it donates an electron or a hydrogen atom to the

ABTS•+, neutralizing it and causing a decrease in the solution's absorbance.[2] The extent of

this decolorization, measured spectrophotometrically at 734 nm, is indicative of the sample's

radical scavenging activity.[7][8] The antioxidant capacity is typically expressed as Trolox
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Equivalent Antioxidant Capacity (TEAC), which compares the antioxidant activity of the sample

to that of Trolox, a water-soluble vitamin E analog.[5]

Experimental Protocol
Materials and Reagents:

Reagent/Material Specifications

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-

sulfonic acid)) diammonium salt
Analytical Grade

Ammonium Persulfate ((NH₄)₂S₂O₈) Analytical Grade

Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-

2-carboxylic acid)
Analytical Grade

Ethanol or Methanol Analytical Grade

Phosphate Buffered Saline (PBS) pH 7.4

96-well microplates Clear, flat-bottom

Microplate reader Capable of reading absorbance at 734 nm

Pipettes and tips Calibrated

Distilled or deionized water

Preparation of Solutions:

7 mM ABTS Stock Solution: Dissolve the appropriate amount of ABTS diammonium salt in

distilled water to make a 7 mM solution.

2.45 mM Ammonium Persulfate Stock Solution: Dissolve the appropriate amount of

ammonium persulfate in distilled water to make a 2.45 mM solution.

ABTS•+ Radical Cation Working Solution: Mix the 7 mM ABTS stock solution and the 2.45

mM ammonium persulfate stock solution in a 1:1 (v/v) ratio.[3] Allow the mixture to stand in

the dark at room temperature for 12-16 hours before use.[3][4][5] This will allow for the

complete formation of the ABTS•+ radical.
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Adjusted ABTS•+ Working Solution: Before the assay, dilute the ABTS•+ radical cation

working solution with ethanol or PBS (pH 7.4) to an absorbance of 0.700 ± 0.02 at 734 nm.

[3]

Trolox Standard Solutions: Prepare a stock solution of Trolox in ethanol. From the stock

solution, prepare a series of dilutions to create a standard curve (e.g., 10, 20, 40, 60, 80, 100

µM).

Sample Solutions: Prepare extracts of the test samples in a suitable solvent (e.g., ethanol,

methanol, or water) at various concentrations.

Assay Procedure:

Pipetting: Into a 96-well microplate, pipette 20 µL of the standard Trolox solutions, sample

solutions, or a blank (the same solvent used for the samples).

Addition of ABTS•+ Solution: Add 180 µL of the adjusted ABTS•+ working solution to each

well.

Incubation: Mix the contents of the wells thoroughly and incubate the plate at room

temperature in the dark for a specific time, typically ranging from 6 to 30 minutes.[3]

Absorbance Measurement: After incubation, measure the absorbance of each well at 734 nm

using a microplate reader.[6][8]

Data Presentation and Analysis
The radical scavenging activity is calculated as the percentage of inhibition of ABTS•+ using

the following formula:

% Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

Where the "Control" is the absorbance of the ABTS•+ solution without any sample.

The results can be presented in a table summarizing the percentage of inhibition for different

sample concentrations.

Table 1: Example of Data Presentation for ABTS Radical Scavenging Activity
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Sample/Standard
Concentration
(µg/mL or µM)

Absorbance at 734
nm (Mean ± SD)

% Inhibition

Blank - 0.705 ± 0.015 0

Trolox 10 0.612 ± 0.011 13.2

Trolox 20 0.521 ± 0.013 26.1

Trolox 40 0.355 ± 0.010 49.6

Trolox 60 0.189 ± 0.009 73.2

Trolox 80 0.098 ± 0.007 86.1

Sample A 50 0.453 ± 0.014 35.7

Sample A 100 0.288 ± 0.012 59.1

Sample B 50 0.589 ± 0.016 16.4

Sample B 100 0.491 ± 0.015 30.3

A standard curve is then plotted with the percentage of inhibition against the concentration of

Trolox. The antioxidant capacity of the samples is then expressed as Trolox Equivalents (TE)

by interpolating their percentage of inhibition on the Trolox standard curve. Alternatively, the

IC50 value, which is the concentration of the sample required to scavenge 50% of the ABTS

radicals, can be determined from a plot of percentage inhibition versus sample concentration.

[9]

Visualizations
Signaling Pathway of ABTS Radical Formation and
Scavenging
Caption: Chemical pathway of ABTS radical generation and scavenging.

Experimental Workflow for ABTS Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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